Cas no 2034497-24-8 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• CAS No: 2034497-24-8
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 5898729
• PubChem ID: 122162831
• Update Time: 2025-10-19

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• F6573-4622
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-4-pyrazol-1-ylbenzenesulfonamide
• 2034497-24-8
• AKOS032464062
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide

• Inchi： 1S/C17H20N4O5S/c22-16-6-7-17(23)20(16)11-13-26-12-9-19-27(24,25)15-4-2-14(3-5-15)21-10-1-8-18-21/h1-5,8,10,19H,6-7,9,11-13H2
• InChI Key： NLMKTCHLFVVYLZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(NCCOCCN1C(CCC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 392.11544092g/mol
• Monoisotopic Mass: 392.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 119Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

Comprehensive Overview of N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide (CAS No. 2034497-24-8) and Its Applications

The compound N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide (CAS No. 2034497-24-8) is a highly specialized sulfonamide derivative with a unique molecular structure. Its 2,5-dioxopyrrolidin-1-yl and 1H-pyrazol-1-yl functional groups make it a versatile intermediate in organic synthesis and pharmaceutical research. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in medicinal chemistry. The N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl} moiety in this molecule is particularly noteworthy, as it enhances solubility and bioavailability—a critical factor in modern drug design. Scientists are exploring its role in developing novel therapeutics for inflammatory and metabolic disorders, aligning with current trends in precision medicine.

The 4-(1H-pyrazol-1-yl)benzene-1-sulfonamide segment of the molecule has attracted attention for its potential in kinase inhibition, a hot topic in oncology research. Kinase inhibitors are among the most searched terms in biomedical databases, reflecting their importance in cancer treatment. This compound’s structural features suggest it could be a candidate for further investigation in targeted therapy development.

From a synthetic chemistry perspective, the CAS No. 2034497-24-8 compound offers intriguing possibilities. Its 2,5-dioxopyrrolidin-1-yl group is reactive toward amines, making it valuable for bioconjugation and linker chemistry—an area of growing interest in antibody-drug conjugates (ADCs) and prodrug strategies. These applications are frequently discussed in pharmaceutical forums and academic publications, highlighting the compound’s relevance.

Analytical studies of N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide reveal excellent stability under physiological conditions, a trait highly sought after in drug candidates. Its compatibility with common organic solvents also simplifies formulation processes, addressing a key challenge in preclinical development. These properties are often queried in chemical databases, underscoring their practical significance.

In material science, the compound’s sulfonamide and pyrazole functionalities have shown promise in designing functional polymers. Researchers investigating stimuli-responsive materials frequently search for such building blocks, linking this compound to cutting-edge applications like smart coatings and drug delivery systems. Its thermal stability further expands its utility in high-performance materials.

Quality control protocols for CAS No. 2034497-24-8 typically involve HPLC and mass spectrometry, ensuring high purity for research applications. The compound’s distinct UV absorption profile facilitates analytical monitoring, a feature often highlighted in method development discussions. These technical aspects are crucial for laboratories focusing on reproducibility—a major concern in synthetic chemistry.

Environmental considerations surrounding sulfonamide derivatives have prompted studies on the biodegradability of this compound. While not classified as hazardous, its ecological profile remains an active research area, responding to growing interest in green chemistry principles. Such investigations align with global trends toward sustainable pharmaceutical development.

The patent landscape for N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide shows increasing activity, particularly in therapeutic applications. Intellectual property databases reveal growing claims involving similar structures, indicating the compound’s commercial potential. This aligns with frequent searches about patentability in specialized chemistry forums.

Future research directions for CAS No. 2034497-24-8 may explore its use in combination therapies or as a scaffold for library synthesis. The compound’s modular structure allows diverse modifications, making it valuable for combinatorial chemistry—a technique gaining traction in high-throughput screening. These applications position it as a compound of continuing interest in drug discovery pipelines.